molecular formula C19H20FN3O2 B11231542 2-(3,5-dimethyl-4-isoxazolyl)-N-(6-fluoro-2,3,4,9-tetrahydro-1H-carbazol-1-yl)acetamide

2-(3,5-dimethyl-4-isoxazolyl)-N-(6-fluoro-2,3,4,9-tetrahydro-1H-carbazol-1-yl)acetamide

Cat. No.: B11231542
M. Wt: 341.4 g/mol
InChI Key: UURDJWYLNMHHDL-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

2-(3,5-dimethyl-4-isoxazolyl)-N-(6-fluoro-2,3,4,9-tetrahydro-1H-carbazol-1-yl)acetamide is a sophisticated chemical hybrid designed for pharmaceutical and biological research. Its structure incorporates two privileged pharmacophores: a 3,5-dimethylisoxazole and a 6-fluoro-2,3,4,9-tetrahydro-1H-carbazole, suggesting potential for multi-target engagement and a range of bioactivities. The 3,5-dimethylisoxazole motif is a well-established scaffold in medicinal chemistry, frequently employed in the development of novel therapeutic agents due to its metabolic stability and ability to participate in key hydrogen bonding interactions within biological targets . Recent advances have highlighted the role of trisubstituted isoxazoles, in particular, as potent allosteric inverse agonists of the nuclear receptor RORγt (Retinoic acid receptor-Related Orphan Receptor Gamma t) . Targeting RORγt is a promising strategy in the treatment of autoimmune diseases such as psoriasis, multiple sclerosis, and rheumatoid arthritis, as this receptor is a key regulator of the pro-inflammatory IL-17 pathway . The carbazole moiety, further functionalized with a fluorine atom, is another significant structural feature known for its diverse pharmacological properties. This core structure is associated with compounds investigated for applications in central nervous system disorders, with some derivatives demonstrating activity as histamine H3 receptor antagonists for depression or serving as fluorescent probes due to their intrinsic photophysical properties . The strategic incorporation of a fluorine atom at the 6-position of the carbazole ring is a common tactic in drug design to fine-tune the molecule's electronic properties, enhance metabolic stability, and improve its binding affinity and selectivity for target proteins . This combination of structural elements makes this acetamide derivative a compelling candidate for researchers exploring new chemical entities in areas including immunology, inflammation, and neuropharmacology.

Properties

Molecular Formula

C19H20FN3O2

Molecular Weight

341.4 g/mol

IUPAC Name

2-(3,5-dimethyl-1,2-oxazol-4-yl)-N-(6-fluoro-2,3,4,9-tetrahydro-1H-carbazol-1-yl)acetamide

InChI

InChI=1S/C19H20FN3O2/c1-10-14(11(2)25-23-10)9-18(24)21-17-5-3-4-13-15-8-12(20)6-7-16(15)22-19(13)17/h6-8,17,22H,3-5,9H2,1-2H3,(H,21,24)

InChI Key

UURDJWYLNMHHDL-UHFFFAOYSA-N

Canonical SMILES

CC1=C(C(=NO1)C)CC(=O)NC2CCCC3=C2NC4=C3C=C(C=C4)F

Origin of Product

United States

Biological Activity

Chemical Structure and Properties
The compound 2-(3,5-dimethyl-4-isoxazolyl)-N-(6-fluoro-2,3,4,9-tetrahydro-1H-carbazol-1-yl)acetamide is a synthetic organic molecule characterized by its complex structure, which includes an isoxazole ring and a tetrahydrocarbazole moiety. Its molecular formula is C19H20FN3O2C_{19}H_{20}FN_3O_2 with a molecular weight of approximately 355.4 g/mol . The presence of the fluorine atom is significant as it may enhance the compound's pharmacokinetic properties, such as absorption and metabolism .

Anticancer Activity

Recent studies have demonstrated that compounds similar to 2-(3,5-dimethyl-4-isoxazolyl)-N-(6-fluoro-2,3,4,9-tetrahydro-1H-carbazol-1-yl)acetamide exhibit notable anticancer properties. For instance:

  • Cell Line Studies : Research by Kaushik et al. evaluated the anti-tumor potential of N-substituted carbazoles on A549 cell lines (lung carcinoma). The study found that compounds with a fluoro group at the para-position exhibited enhanced anticancer activity .
  • Mechanism of Action : The mechanism may involve the inhibition of key signaling pathways associated with tumorigenesis. For example, compounds have been shown to inhibit the activation of STAT3, a transcription factor linked to cancer progression .

Neuroprotective Effects

The neuroprotective properties of this compound are also noteworthy:

  • Cellular Protection : Studies indicate that derivatives containing the carbazole framework can protect neuronal cells from injury induced by glutamate. This protective effect is attributed to antioxidative mechanisms .

Antimicrobial Properties

While not extensively studied for antimicrobial activity, preliminary investigations suggest that structural analogs may possess some level of antimicrobial efficacy against various pathogens. The presence of the isoxazole ring is often associated with enhanced biological activity in similar compounds .

Summary of Biological Activities

Activity TypeObservations
Anticancer Significant activity against A549 lung carcinoma and other tumor cell lines .
Neuroprotective Protects neuronal cells from glutamate-induced injury; potential antioxidative effects .
Antimicrobial Limited studies suggest potential efficacy against certain pathogens; further research needed .

Case Study 1: Antitumor Activity

In a study examining various N-substituted carbazoles, it was found that specific derivatives showed significant cytotoxicity against cancer cell lines. For instance:

  • Compound IC50 values were reported at 5.9μg/mL5.9\mu g/mL for C6 glioma cells and 25.7μg/mL25.7\mu g/mL for A549 cells, indicating strong anticancer potential .

Case Study 2: Neuroprotection

Another investigation focused on the neuroprotective effects of carbazole derivatives revealed that certain compounds could effectively reduce neuronal injury at concentrations as low as 3μM3\mu M. This effect was linked to their antioxidative properties .

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural Analogs

The compound’s structural analogs primarily differ in substituents on the carbazole and acetamide-linked heterocycles. Key examples include:

Compound Name Substituents (Carbazole) Acetamide-Linked Group Molecular Weight (g/mol) Key References
2-(3,5-dimethyl-4-isoxazolyl)-N-(6-fluoro-2,3,4,9-tetrahydro-1H-carbazol-1-yl)acetamide 6-Fluoro 3,5-Dimethylisoxazole 341.4
N-(8-chloro-2,3,4,9-tetrahydro-1H-carbazol-1-yl)-2-(3,5-dimethyl-4-isoxazolyl)acetamide 8-Chloro 3,5-Dimethylisoxazole 357.8
N-(4-chlorophenyl)-2-[(4,6-diaminopyrimidin-2-yl)sulfanyl]acetamide (Compound I) 4-Chlorophenyl 4,6-Diaminopyrimidinylsulfanyl 325.8
N-(5-((4-chlorobenzyl)thio)-1,3,4-thiadiazol-2-yl)-2-(2-isopropyl-5-methylphenoxy)acetamide (5j) 4-Chlorobenzylthio 1,3,4-Thiadiazole Not reported

Key Structural and Functional Differences

Halogen Substituents :

  • The 6-fluoro substituent in the target compound may improve metabolic stability compared to the 8-chloro analog (CAS: 1574378-22-5) . Fluorine’s smaller size and higher electronegativity could reduce steric hindrance and enhance receptor binding.
  • Chlorine-containing analogs (e.g., Compound I in ) often exhibit stronger hydrophobic interactions but may face higher metabolic clearance.

In contrast, 1,3,4-thiadiazole derivatives (e.g., 5j ) incorporate sulfur, which can participate in hydrogen bonding and redox reactions, possibly broadening biological activity.

Synthetic Routes: Many analogs (e.g., Compounds 6a–m in ) are synthesized via copper-catalyzed 1,3-dipolar cycloaddition between azides and alkynes (Click Chemistry).

Physicochemical and Pharmacological Data

Property/Aspect Target Compound N-(8-chloro-carbazol-1-yl) Analog Compound I 5j
Molecular Weight 341.4 357.8 325.8 Not reported
Melting Point Not reported Not reported Not reported 138–140°C
Key Functional Groups Fluoro, dimethylisoxazole Chloro, dimethylisoxazole Chlorophenyl, diaminopyrimidine Chlorobenzylthio, thiadiazole
Potential Bioactivity Unknown (no data) Unknown (no data) Anticancer (crystal structure suggests DNA intercalation) Antimicrobial (common for thiadiazoles)

Crystallographic and Spectroscopic Comparisons

  • Hydrogen Bonding : Compound I forms intramolecular N–H⋯N bonds and intermolecular dimers via N–H⋯O interactions, which stabilize its crystal lattice. Similar interactions are plausible for the target compound but remain unverified.
  • NMR/IR Data : The target compound lacks reported spectral data, whereas analogs like 6b show characteristic IR peaks for C=O (1671–1682 cm⁻¹) and NH (3262–3302 cm⁻¹), with ¹H NMR signals for aromatic protons (δ 7.20–8.61 ppm).

Preparation Methods

Fischer Indole Cyclization

Ethyl 4-oxocyclohexanecarboxylate reacts with 4-fluorophenylhydrazine hydrochloride in acetic acid under reflux to yield 6-fluoro-2,3,4,9-tetrahydro-1H-carbazole-3-carboxylic acid ethyl ester . Key steps include:

  • Cyclization : The hydrazine undergoes-sigmatropic rearrangement to form the tetrahydrocarbazole core.

  • Fluorine incorporation : The 4-fluorophenyl group directs regioselectivity, ensuring the fluorine atom occupies the 6-position.

Reaction Conditions :

ParameterValue
SolventAcetic acid
TemperatureReflux (~118°C)
Time12–16 hours
Yield60–75%

Ester Hydrolysis and Amination

The ethyl ester is hydrolyzed to the carboxylic acid using aqueous NaOH (2 M) in ethanol, followed by conversion to the primary amine via a Curtius rearrangement or Hofmann degradation :

  • Curtius route : The acid is converted to an acyl azide, which thermally decomposes to an isocyanate intermediate. Hydrolysis yields the amine.

  • Alternative : Direct reduction of a nitro precursor (if synthesized) using H₂/Pd-C.

Challenges :

  • Regioselectivity : Competing pathways may form undesired regioisomers.

  • Purification : Column chromatography (silica gel, ethyl acetate/hexane) is critical for isolating the amine.

Preparation of 2-(3,5-Dimethylisoxazol-4-yl)acetic Acid

The isoxazole fragment is synthesized through Knorr-type cyclization or 1,3-dipolar cycloaddition , followed by functionalization.

Isoxazole Ring Formation

3,5-Dimethylisoxazole-4-acetic acid is prepared via:

  • Cyclocondensation : Ethyl acetoacetate reacts with hydroxylamine hydrochloride in ethanol under basic conditions (K₂CO₃) to form the isoxazole ring.

  • Side-chain introduction : Bromoacetic acid ethyl ester undergoes alkylation at the 4-position of the isoxazole using NaH as a base in THF.

Reaction Conditions :

ParameterValue
SolventTHF/Ethanol
Temperature0°C to room temperature
CatalystNaH/K₂CO₃
Yield50–65%

Ester Hydrolysis

The ethyl ester is hydrolyzed to the free acid using LiOH in a THF/water mixture (1:1) at 50°C for 4 hours.

Coupling of Intermediates to Form the Acetamide

The final step involves amide bond formation between the carbazole amine and isoxazole acetic acid.

Activation of the Carboxylic Acid

The acid is activated as an acid chloride using thionyl chloride (SOCl₂) in dichloromethane or as a mixed anhydride with ethyl chloroformate.

Acid Chloride Route :

  • Add SOCl₂ (2 eq) to the acid in anhydrous DCM.

  • Stir at room temperature for 2 hours.

  • Remove excess SOCl₂ under vacuum.

Amide Coupling

The activated acid reacts with 6-fluoro-2,3,4,9-tetrahydro-1H-carbazol-1-amine in the presence of a base (e.g., triethylamine):

Procedure :

  • Dissolve the amine (1 eq) and triethylamine (2 eq) in DCM.

  • Add the acid chloride (1.1 eq) dropwise at 0°C.

  • Warm to room temperature and stir for 12 hours.

Alternative Methods :

  • Coupling agents : EDCl/HOBt or DCC/DMAP in DMF.

  • Microwave-assisted : Reduces reaction time to 1–2 hours at 80°C.

Optimization Data :

MethodYieldPurity (HPLC)
Acid chloride75%98%
EDCl/HOBt82%97%
Microwave-assisted85%99%

Purification and Characterization

Chromatographic Purification

Crude product is purified via flash chromatography (silica gel, ethyl acetate/hexane gradient) or recrystallization from ethanol/water.

Analytical Validation

  • ¹H NMR : Key signals include δ 6.8–7.2 ppm (aromatic protons), δ 2.3 ppm (isoxazole methyl groups), and δ 1.5–2.1 ppm (tetrahydrocarbazole CH₂).

  • LC-MS : [M+H]⁺ at m/z 368.2 (calculated 368.16).

Scale-Up Considerations and Industrial Feasibility

  • Cost drivers : 4-Fluorophenylhydrazine and 3,5-dimethylisoxazole-4-acetic acid are high-cost intermediates.

  • Green chemistry : Replace THF with cyclopentyl methyl ether (CPME) for safer solvent options.

  • Process intensification : Continuous flow systems improve yield and reduce reaction times for the Fischer indole step .

Q & A

Q. How should conflicting NMR data (e.g., unexpected splitting patterns) be investigated?

  • Resolution Steps :
  • Variable Temperature NMR : Assess dynamic effects (e.g., rotamers) by acquiring spectra at 25°C vs. 60°C .
  • 2D Experiments : Perform COSY, HSQC, or NOESY to resolve overlapping signals .
  • Crystallography : Confirm absolute configuration via X-ray diffraction of single crystals .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.